4-Cyclopropoxy-6-methoxypicolinamide

• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 4-cyclopropyloxy-6-methoxypyridine-2-carboxamide
• InChI: InChI=1S/C10H12N2O3/c1-14-9-5-7(15-6-2-3-6)4-8(12-9)10(11)13/h4-6H,2-3H2,1H3,(H2,11,13)
• InChI Key: KVXRWLIYNKDQJF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=N1)C(=O)N)OC2CC2

Description

4-Cyclopropoxy-6-methoxypicolinamide is a picolinamide derivative featuring a cyclopropoxy substituent at the 4-position and a methoxy group at the 6-position of the pyridine ring. The cyclopropoxy group introduces steric strain and lipophilicity, while the methoxy group contributes electron-donating effects, influencing solubility and binding affinity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-6-methoxypicolinamide typically involves the following steps:

Cyclopropanation: The introduction of the cyclopropoxy group can be achieved through a cyclopropanation reaction. This involves the reaction of an appropriate precursor with a cyclopropylating agent under controlled conditions.

Methoxylation: The methoxy group is introduced through a methoxylation reaction, which involves the reaction of the intermediate compound with a methoxylating agent such as methanol in the presence of a base.

Amidation: The final step involves the formation of the picolinamide core structure through an amidation reaction. This can be achieved by reacting the intermediate compound with an amine source under suitable conditions.

Industrial Production Methods

Industrial production of 4-Cyclopropoxy-6-methoxypicolinamide may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of advanced catalytic systems, continuous flow reactors, and process intensification techniques to enhance the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-6-methoxypicolinamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups. Common reagents for substitution reactions include halogens and nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents under anhydrous conditions.

Substitution: Halogens, nucleophiles, and other substituting agents under appropriate solvent and temperature conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, reduction may yield reduced derivatives, and substitution may yield substituted derivatives with different functional groups.

Scientific Research Applications

4-Cyclopropoxy-6-methoxypicolinamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including drug development and medicinal chemistry.

Industry: Utilized in the development of new materials, catalysts, and other industrial applications.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-6-methoxypicolinamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects through:

Binding to Enzymes: Inhibiting or activating specific enzymes involved in metabolic pathways.

Interacting with Receptors: Modulating the activity of receptors on cell surfaces or within cells.

Affecting Gene Expression: Influencing the expression of genes involved in various biological processes.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Features

• 4-Cyclopropoxy-6-methoxypicolinamide : Combines a strained cyclopropane ring (cyclopropoxy) with a methoxy group. The cyclopropoxy group enhances lipophilicity (clogP ≈ 2.8), while the methoxy group provides moderate polarity.
• 4-(2-Fluoro-4-nitrophenoxy)-N-methylpicolinamide (7): Incorporates electron-withdrawing nitro and fluoro groups, reducing electron density on the pyridine ring (clogP ≈ 2.2) .

Table 1: Structural and Electronic Properties

Compound	Substituents (Position)	clogP	Key Functional Groups
4-Cyclopropoxy-6-methoxypicolinamide	Cyclopropoxy (4), Methoxy (6)	2.8*	Ether, Methoxy
4 (from evidence)	4-Aminophenoxy (4)	1.5	Amine, Ether
7 (from evidence)	2-Fluoro-4-nitrophenoxy (4)	2.2	Nitro, Fluoro, Ether

*Estimated via computational modeling (similar to compound 7 ).

Physicochemical Properties

• Solubility : The methoxy group in 4-Cyclopropoxy-6-methoxypicolinamide improves aqueous solubility compared to purely lipophilic analogs like compound 7 . However, its cyclopropoxy group reduces solubility relative to amine-containing analogs (e.g., compound 4 ) .
• Melting Points: Cyclopropane-containing compounds often exhibit lower melting points due to reduced crystallinity. For example, compound 8 (4-(4-amino-2-fluorophenoxy)-N-methylpicolinamide) has a reported melting point of 168–170°C, while nitro-substituted analogs (e.g., 7) show higher melting points (>200°C) due to stronger intermolecular interactions .